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Compound of Interest

Compound Name: ME1111

Cat. No.: B608955 Get Quote

This document provides essential safety and logistical information for the proper disposal of

ME1111, a succinate dehydrogenase inhibitor used as an antifungal agent. The following

procedures are designed to ensure the safety of laboratory personnel and compliance with

environmental regulations.

Substance Identification and Hazard Assessment
ME1111 is identified by the following properties:

Property Value

Chemical Name ME1111

CAS Number 1391758-52-3

Molecular Formula C12H14N2O

Molecular Weight 202.25 g/mol

According to the Safety Data Sheet (SDS) from GlpBio, ME1111 is not classified as a

hazardous substance or mixture.[1] However, it is best practice to handle all chemical

substances with care. Another source suggests mixing with an inert absorbent material and

arranging for disposal by approved specialists.[2]

Personal Protective Equipment (PPE)
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Before handling ME1111 for disposal, ensure the following personal protective equipment is

worn:

PPE Item Specification

Gloves Nitrile or other chemically resistant gloves

Eye Protection Safety glasses or goggles

Lab Coat Standard laboratory coat

Disposal of ME1111 Waste
The appropriate disposal method for ME1111 waste depends on its form (solid, liquid, or

contaminated materials).

Unused or Expired ME1111 (Solid)
For the disposal of pure, unused, or expired ME1111 in solid form, it is recommended to:

Consult Local Regulations: Always check with your institution's Environmental Health and

Safety (EHS) department for specific disposal guidelines.

Professional Disposal: Arrange for disposal through an approved chemical waste disposal

specialist.

ME1111 Solutions (Liquid Waste)
For ME1111 dissolved in solvents (e.g., DMSO[2]):

Do Not Pour Down the Drain: Aqueous solutions should not be disposed of in the sanitary

sewer system unless explicitly permitted by local regulations.

Absorb and Contain: Absorb the liquid waste with a non-reactive, absorbent material such as

vermiculite, sand, or diatomite.[1][2]

Package for Disposal: Place the absorbed material into a suitable, sealed container.
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Labeling: Clearly label the container with the contents ("ME1111 mixed with [absorbent

material]") and any associated hazard warnings.

Professional Disposal: Hand over the sealed container to an authorized disposal company.

Contaminated Labware and Materials
For items such as pipette tips, centrifuge tubes, and paper towels contaminated with ME1111:

Segregation: Collect all contaminated materials in a designated, leak-proof waste container.

Decontamination: Decontaminate surfaces and equipment that have come into contact with

ME1111 by scrubbing with alcohol.[1]

Packaging: Place the decontaminated items in a sealed bag or container.

Labeling: Label the container as "ME1111 Contaminated Waste".

Disposal: Dispose of the container according to your institution's procedures for chemically

contaminated solid waste.

Spill and Emergency Procedures
In the event of a spill:

Ensure Area is Ventilated: If a significant amount is spilled, ensure adequate ventilation.

Contain the Spill: Use an absorbent material to contain and clean up the spill.[1]

Personal Protection: Wear appropriate PPE during cleanup.

Disposal of Cleanup Materials: Dispose of all cleanup materials as contaminated waste.

Experimental Protocols
Protocol for the Neutralization of ME1111 (Hypothetical)

This is a generalized protocol and should be validated for ME1111 specifically.
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Preparation: In a fume hood, prepare a 1M solution of sodium hydroxide.

Reaction: Slowly add the ME1111 solution to the sodium hydroxide solution while stirring.

The molar ratio should be at least 1:1.

Monitoring: Monitor the pH of the solution, aiming for a neutral pH (6.5-7.5).

Disposal: Once neutralized, the solution can be disposed of as non-hazardous aqueous

waste, in accordance with local regulations.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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